Cas no 1335055-03-2 (2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine)
2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine
- 1335055-03-2
- SCHEMBL2066886
- EN300-1896629
-
- Inchi: 1S/C7H8BrClN2/c8-6-3-5(1-2-10)7(9)11-4-6/h3-4H,1-2,10H2
- InChI Key: JKOCSIQNXQNZGI-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(=C1)CCN)Cl
Computed Properties
- Exact Mass: 233.95594g/mol
- Monoisotopic Mass: 233.95594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 38.9Ų
2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1896629-0.05g |
2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine |
1335055-03-2 | 0.05g |
$924.0 | 2023-09-18 | ||
| Enamine | EN300-1896629-0.1g |
2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine |
1335055-03-2 | 0.1g |
$968.0 | 2023-09-18 | ||
| Enamine | EN300-1896629-0.25g |
2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine |
1335055-03-2 | 0.25g |
$1012.0 | 2023-09-18 | ||
| Enamine | EN300-1896629-0.5g |
2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine |
1335055-03-2 | 0.5g |
$1056.0 | 2023-09-18 | ||
| Enamine | EN300-1896629-1.0g |
2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine |
1335055-03-2 | 1g |
$1100.0 | 2023-06-02 | ||
| Enamine | EN300-1896629-2.5g |
2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine |
1335055-03-2 | 2.5g |
$2155.0 | 2023-09-18 | ||
| Enamine | EN300-1896629-5.0g |
2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine |
1335055-03-2 | 5g |
$3189.0 | 2023-06-02 | ||
| Enamine | EN300-1896629-10.0g |
2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine |
1335055-03-2 | 10g |
$4729.0 | 2023-06-02 | ||
| Enamine | EN300-1896629-1g |
2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine |
1335055-03-2 | 1g |
$1100.0 | 2023-09-18 | ||
| Enamine | EN300-1896629-5g |
2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine |
1335055-03-2 | 5g |
$3189.0 | 2023-09-18 |
2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine
Professional Introduction to Compound with CAS No. 1335055-03-2 and Product Name: 2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine
The compound with the CAS number 1335055-03-2 and the product name 2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both bromo and chloro substituents on the pyridine ring, make it a versatile scaffold for further chemical modifications and biological evaluations.
Pyridine derivatives are widely recognized for their role as pharmacophores in numerous therapeutic agents. The specific substitution pattern in 2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine enhances its reactivity and binding affinity, making it an attractive candidate for further investigation. Recent studies have highlighted the importance of halogenated pyridines in medicinal chemistry, demonstrating their ability to modulate enzyme activity and interact with biological targets effectively. The bromo and chloro groups not only contribute to the compound's solubility but also serve as handles for further functionalization, enabling the synthesis of more complex derivatives.
In the realm of drug discovery, 2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine has shown promise in various preclinical studies. Its structural motif is reminiscent of several known bioactive molecules, suggesting potential applications in treating a range of diseases. For instance, halogenated pyridines have been explored as inhibitors of kinases and other enzymes involved in cancer progression. The amine group at the terminal position provides a site for further derivatization, allowing chemists to fine-tune the compound's pharmacokinetic properties and target specificity.
One of the most compelling aspects of this compound is its potential as a building block for more sophisticated drug candidates. The presence of both bromo and chloro substituents on the pyridine ring opens up possibilities for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in constructing complex molecular architectures. These reactions can be leveraged to introduce additional functional groups or to link this core structure with other pharmacophores, thereby expanding its therapeutic spectrum.
Recent advancements in computational chemistry have also contributed to a deeper understanding of how 2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to several protein receptors, suggesting multiple potential mechanisms of action. For example, its ability to inhibit certain kinases has been noted in preliminary screenings, indicating its relevance in oncology research. Additionally, its interaction with receptors involved in inflammatory pathways has been observed, making it a candidate for anti-inflammatory drug development.
The synthesis of 2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine involves a series of well-established organic transformations. The bromination and chlorination steps are critical in establishing the halogenated pyridine core, while the introduction of the amine group at the terminal position requires careful control to avoid unwanted side reactions. Modern synthetic methodologies have improved the efficiency and yield of these reactions, making it feasible to produce this compound on a larger scale for both research and commercial purposes.
The pharmaceutical industry has always been keen on exploring novel chemical entities that can offer improved efficacy and safety profiles compared to existing drugs. 2-(5-bromo-2-chloropyridin-3-ylenthanamidine) fits well within this paradigm, as its unique structural features provide a rich foundation for medicinal chemists to develop next-generation therapeutics. By leveraging cutting-edge synthetic techniques and computational tools, researchers can rapidly screen and optimize derivatives of this compound, accelerating the drug discovery process.
In conclusion, 1335055-03-2 (CAS No.) and 2-(5-bromo--{substitute}--{pyridin}--{core}--{substituted}--{amine}) represent a promising avenue in pharmaceutical research. Their structural characteristics, combined with recent advancements in synthetic chemistry and computational biology, position them as valuable tools for developing new therapeutic agents. As research continues to uncover new biological functions and synthetic strategies, compounds like these will undoubtedly play a pivotal role in shaping the future of medicine.
1335055-03-2 (2-(5-bromo-2-chloropyridin-3-yl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)